Cas no 220354-28-9 (2-CYCLOPENTEN-1-OL, 4-AMINO-, (1S,4R)-)

2-CYCLOPENTEN-1-OL, 4-AMINO-, (1S,4R)- structure
220354-28-9 structure
Product Name:2-CYCLOPENTEN-1-OL, 4-AMINO-, (1S,4R)-
CAS No:220354-28-9
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD19204769
CID:3257171
PubChem ID:55281576
Update Time:2025-04-21

2-CYCLOPENTEN-1-OL, 4-AMINO-, (1S,4R)- Chemical and Physical Properties

Names and Identifiers

    • 2-CYCLOPENTEN-1-OL, 4-AMINO-, (1S,4R)-
    • (1S,4R)-4-Amino-cyclopent-2-enol
    • AKOS006340012
    • 220354-28-9
    • (1S,4R)-4-aminocyclopent-2-en-1-ol
    • NPHHAQOEPZJMNE-CRCLSJGQSA-N
    • [1S-cis]-4-amino-2-cyclopenten-1-ol
    • MDL: MFCD19204769
    • Inchi: 1S/C5H9NO/c6-4-1-2-5(7)3-4/h1-2,4-5,7H,3,6H2/t4-,5+/m0/s1
    • InChI Key: NPHHAQOEPZJMNE-CRCLSJGQSA-N
    • SMILES: O[C@@H]1C=C[C@@H](C1)N

Computed Properties

  • Exact Mass: 99.068413911Da
  • Monoisotopic Mass: 99.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 90.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 46.3Ų

2-CYCLOPENTEN-1-OL, 4-AMINO-, (1S,4R)- Pricemore >>

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